4-(5-Methyl-2-phenyl-oxazol-4-ylmethoxy)-benzenesulfonyl chloride

• CAS No.: 532958-73-9
• Molecular Formula: C17H14ClNO4S
• Molecular Weight: 363.8 g/mol
• IUPAC Name: 4-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methoxy]benzenesulfonyl chloride
• InChI: InChI=1S/C17H14ClNO4S/c1-12-16(19-17(23-12)13-5-3-2-4-6-13)11-22-14-7-9-15(10-8-14)24(18,20)21/h2-10H,11H2,1H3
• InChI Key: CHPQCWXIFZONFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=CC=C2)COC3=CC=C(C=C3)S(=O)(=O)Cl

Description

4-(5-Methyl-2-phenyl-oxazol-4-ylmethoxy)-benzenesulfonyl chloride is a useful research compound. Its molecular formula is C17H14ClNO4S and its molecular weight is 363.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of thionyl chloride (8.0 mL) and 2 drops of N,N-dimethylformamide stirring under nitrogen at 0° C. is added the title B compound, 4-(5-methyl-2-phenyl-oxazol-4-ylmethoxy)-benzenesulfonic acid sodium salt (1.42 g, 3.8 mmol) in one portion. The resulting suspension is stirred at 0° C. for 10 minutes. The ice bath is removed and the suspension is stirred at room temperature for 1.5 hours. Three more drops of N,N-dimethyl-formamide is added, after which a clear solution results upon stirring for an additional hour. The solution is concentrated under vacuo to a solid residue. The residue is partitioned between water (20 mL) and ethyl acetate (20 mL). The organic layer is separated and washed successively with water (3×20 mL), 0.1N aqueous sodium hydroxide (3×20 mL) and brine (20 mL). The organic layer is dried over anhydrous MgSO4, filtered and concentrated in vacuo to give an oil which slowly solidifies to give 0.48 g of 4-(5-methyl-2-phenyl-oxazol-4-ylmethoxy)-benzenesulfonyl chloride: [M+1]+=363.99.

Synthesis routes and methods II

Procedure details

Thionyl chloride (50 mL) is added to the title B compound, 4-(5-methyl-2-phenyl-oxazol-4-ylmethoxy)-benzenesulfonic acid sodium salt (18.1 g, 52.46 mmol) at 0° C. After 10 min, the ice bath is removed and the mixture is stirred at RT for 30 min. An additional 50 mL of thionyl chloride is added, followed by about 1 mL of DMF. The solid dissolves within 10 min. Stirring is continued for an additional 2.5 h and the mixture is then concentrated under vacuum. The resulting yellow solid is partitioned between 250 mL of water and 250 mL of EtOAc (warm). The organic layer is further washed with water (3×250 mL), 0.1 N aqueous NaOH (4×250 mL) and brine (1×250 mL). The organic phase is dried over anhydrous magnesium sulfate, filtered and concentrated under vacuum to give 4-(5-methyl-2-phenyl-oxazol-4-ylmethoxy)-benzenesulfonyl chloride as a yellow solid: ESI-MS 363.99 [M+1]+.

Synthesis routes and methods III

Procedure details